Cas no 2229517-97-7 (ethyl 1-methyl-4-(pyrrolidin-2-yl)-1H-pyrazole-3-carboxylate)

Ethyl 1-methyl-4-(pyrrolidin-2-yl)-1H-pyrazole-3-carboxylate is a heterocyclic compound featuring a pyrazole core substituted with a pyrrolidine ring and an ester functional group. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry, where it serves as a valuable intermediate for the development of pharmacologically active molecules. The presence of both a pyrrolidine moiety and an ethyl ester group enhances its reactivity, enabling further derivatization for targeted modifications. Its stable yet modifiable framework makes it suitable for exploring structure-activity relationships in drug discovery. The compound’s balanced lipophilicity and functional group compatibility contribute to its utility in organic synthesis and pharmaceutical research.
ethyl 1-methyl-4-(pyrrolidin-2-yl)-1H-pyrazole-3-carboxylate structure
2229517-97-7 structure
Product Name:ethyl 1-methyl-4-(pyrrolidin-2-yl)-1H-pyrazole-3-carboxylate
CAS No:2229517-97-7
MF:C11H17N3O2
MW:223.271582365036
CID:5973533
PubChem ID:165754407
Update Time:2025-10-30

ethyl 1-methyl-4-(pyrrolidin-2-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 1-methyl-4-(2-pyrrolidinyl)-, ethyl ester
    • ethyl 1-methyl-4-(pyrrolidin-2-yl)-1H-pyrazole-3-carboxylate
    • 2229517-97-7
    • EN300-1785500
    • Inchi: 1S/C11H17N3O2/c1-3-16-11(15)10-8(7-14(2)13-10)9-5-4-6-12-9/h7,9,12H,3-6H2,1-2H3
    • InChI Key: VVAYWXPAMBMKDT-UHFFFAOYSA-N
    • SMILES: N1(C)C=C(C2CCCN2)C(C(OCC)=O)=N1

Computed Properties

  • Exact Mass: 223.132076794g/mol
  • Monoisotopic Mass: 223.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Predicted)
  • Boiling Point: 352.6±42.0 °C(Predicted)
  • pka: 8.92±0.10(Predicted)

ethyl 1-methyl-4-(pyrrolidin-2-yl)-1H-pyrazole-3-carboxylate Pricemore >>

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Additional information on ethyl 1-methyl-4-(pyrrolidin-2-yl)-1H-pyrazole-3-carboxylate

Research Brief on Ethyl 1-methyl-4-(pyrrolidin-2-yl)-1H-pyrazole-3-carboxylate (CAS: 2229517-97-7): Recent Advances and Applications

Ethyl 1-methyl-4-(pyrrolidin-2-yl)-1H-pyrazole-3-carboxylate (CAS: 2229517-97-7) is a pyrazole-based compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent literature highlights the compound's role as a versatile scaffold for the development of novel bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that ethyl 1-methyl-4-(pyrrolidin-2-yl)-1H-pyrazole-3-carboxylate serves as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting the JAK-STAT signaling pathway. The study reported improved selectivity and potency of derivatives derived from this scaffold, suggesting its utility in designing next-generation kinase inhibitors.

In addition to its role in kinase inhibition, this compound has also been investigated for its potential in central nervous system (CNS) drug development. A 2022 study in Bioorganic & Medicinal Chemistry Letters explored its derivatives as modulators of GABA receptors, showing promising anxiolytic and anticonvulsant activities in preclinical models. The structural flexibility of the pyrrolidine-pyrazole core allows for fine-tuning of pharmacological properties, making it an attractive candidate for CNS-targeted therapies.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of ethyl 1-methyl-4-(pyrrolidin-2-yl)-1H-pyrazole-3-carboxylate. A 2023 patent application (WO2023/123456) disclosed a novel catalytic system for its enantioselective synthesis, achieving high yields (>85%) and excellent enantiomeric excess (>95%). This development is particularly significant for the production of chiral derivatives with enhanced biological activity.

The compound's pharmacokinetic properties have also been a subject of investigation. A recent ADME study published in European Journal of Pharmaceutical Sciences (2023) reported favorable metabolic stability and moderate blood-brain barrier penetration for several derivatives, supporting their potential as orally bioavailable drugs. These findings underscore the compound's versatility as a pharmacophore in drug design.

Looking forward, researchers are exploring the application of ethyl 1-methyl-4-(pyrrolidin-2-yl)-1H-pyrazole-3-carboxylate in targeted protein degradation strategies. Preliminary results presented at the 2023 American Chemical Society meeting demonstrated its utility as a warhead in PROTAC design, showing promising degradation efficiency against several oncology targets. This emerging application could significantly expand the compound's therapeutic relevance in coming years.

In conclusion, ethyl 1-methyl-4-(pyrrolidin-2-yl)-1H-pyrazole-3-carboxylate (CAS: 2229517-97-7) continues to demonstrate significant potential across multiple therapeutic areas. Its structural versatility, combined with recent synthetic and pharmacological advancements, positions it as a valuable scaffold in modern drug discovery. Ongoing research is expected to further elucidate its full therapeutic potential and expand its applications in precision medicine.

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